N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O2/c1-13(2)15-5-7-16(8-6-15)19(23)20-17-9-11-18(12-10-17)21(4)14(3)22/h5-13H,1-4H3,(H,20,23)
• InChI Key: UXSZWJBFXKFLOM-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N(C)C(=O)C

Description

N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide, also known as AM404, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound was first synthesized in 1993 and has since been studied extensively for its biological and pharmacological properties.

Mechanism of Action

N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide exerts its effects by inhibiting the uptake of the endocannabinoid anandamide, thereby increasing its concentration in the synaptic cleft. Anandamide is known to play a crucial role in the regulation of pain, mood, and appetite.
Biochemical and Physiological Effects:
N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide has been found to modulate the activity of various neurotransmitter systems, including the endocannabinoid, opioid, and serotonin systems. The compound has been shown to induce analgesia, reduce inflammation, and exert neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide has several advantages as a research tool, including its high potency and specificity for the endocannabinoid system. However, the compound has several limitations, including its poor solubility and stability, which can make it difficult to work with in laboratory experiments.

Future Directions

Future research on N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide is likely to focus on its potential therapeutic applications in various fields of medicine, including pain management, neuroprotection, and cancer treatment. Additionally, further studies are needed to elucidate the precise mechanisms by which N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide exerts its effects and to develop more effective formulations of the compound for use in laboratory experiments and clinical trials.

Synthesis Methods

The synthesis of N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide involves the reaction between p-aminophenol and acetophenone, followed by the acetylation of the resulting amine with acetic anhydride. The final step involves the reaction of the resulting product with isopropylamine to form N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-4-isopropylbenzamide has been studied for its potential therapeutic applications in various fields of medicine, including pain management, neuroprotection, and cancer treatment. The compound has been found to act as an inhibitor of the endocannabinoid transporter, which plays a crucial role in the regulation of the endocannabinoid system.